Cas no 1504948-95-1 (N-(4-bromothiophen-2-yl)methyl-2-methylpyridin-3-amine)

• Product Name: N-(4-bromothiophen-2-yl)methyl-2-methylpyridin-3-amine
• CAS No: 1504948-95-1
• MF: C₁₁H₁₁BrN₂S
• MW: 283.187440156937
• CID: 5161032
• PubChem ID: 75356082
• Update Time: 2025-05-21

N-(4-bromothiophen-2-yl)methyl-2-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-[(4-bromo-2-thienyl)methyl]-2-methyl-
• n-((4-Bromothiophen-2-yl)methyl)-2-methylpyridin-3-amine
• N-(4-bromothiophen-2-yl)methyl-2-methylpyridin-3-amine

• Inchi： 1S/C11H11BrN2S/c1-8-11(3-2-4-13-8)14-6-10-5-9(12)7-15-10/h2-5,7,14H,6H2,1H3
• InChI Key： PNDSMHCITAGHHJ-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC=C1NCC1SC=C(Br)C=1

Additional information on N-(4-bromothiophen-2-yl)methyl-2-methylpyridin-3-amine

N-(4-Bromothiophen-2-yl)methyl-2-methylpyridin-3-amine

N-(4-Bromothiophen-2-yl)methyl-2-methylpyridin-3-amine is a complex organic compound with the CAS number 1504948-95-1. This compound is characterized by its unique structure, which combines a pyridine ring, a thiophene ring, and an amine group. The presence of bromine in the thiophene ring adds to its chemical complexity and potential reactivity. This compound has been the subject of recent research due to its intriguing properties and potential applications in various fields, including materials science and pharmacology.

The synthesis of N-(4-Bromothiophen-2-yl)methyl-2-methylpyridin-3-amine involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and amine functionalization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the reaction conditions, such as temperature and solvent selection, to enhance the efficiency of the synthesis process.

One of the most significant aspects of this compound is its electronic properties. The combination of the pyridine ring and the thiophene ring creates a conjugated system that exhibits unique electronic characteristics. These properties make it a promising candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Recent research has demonstrated that incorporating this compound into organic semiconductors can improve their charge transport properties, leading to enhanced device performance.

In addition to its electronic properties, N-(4-Bromothiophen-2-yl)methyl-2-methylpyridin-3-amine has shown potential in pharmacological applications. The presence of the amine group and the brominated thiophene ring suggests that this compound may exhibit bioactivity against certain enzymes or receptors. Recent studies have explored its ability to inhibit specific kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. These findings highlight its potential as a lead compound for drug development.

The environmental impact of this compound is another area of interest for researchers. The bromine atom in the thiophene ring raises concerns about its biodegradability and toxicity. Recent studies have investigated the degradation pathways of this compound under various environmental conditions, such as soil burial and aqueous photolysis. These studies aim to assess its environmental fate and develop strategies for safe disposal or recycling.

In conclusion, N-(4-Bromothiophen-2-yl)methyl-2-methylpyridin-3